2-(benzylthio)-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-15-7-9-17(10-8-15)26-20-18(11-23-26)21(28)25(14-22-20)24-19(27)13-29-12-16-5-3-2-4-6-16/h2-11,14H,12-13H2,1H3,(H,24,27)
• InChI Key: DVEMKROIHJCVAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)CSCC4=CC=CC=C4
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

The compound contains several functional groups including a benzylthio group, a pyrazolo[3,4-d]pyrimidin-5(4H)-one group, and a p-tolyl group. The p-tolyl group is a functional group derived from toluene by removal of a hydrogen atom from the ring carbon atom at the 4-position.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants used. The tolyl groups are known to be excellent leaving groups in nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Tolyl groups are generally considered nonpolar and hydrophobic.

Scientific Research Applications

Novel Compound Synthesis and Characterization

Research has been conducted on the synthesis of novel compounds with potential biological applications, including 2-pyrone derivatives and pyrazolo[3,4-d]pyrimidine analogues. For instance, a study focused on the unexpected synthesis of novel 2-pyrone derivatives, exploring their crystal structures, Hirshfeld surface analysis, and computational studies to understand their molecular properties and potential interactions (Sebhaoui et al., 2020). Similarly, research into the synthesis of pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent highlighted the importance of palladium-catalyzed C–C coupling reactions in the development of new therapeutics (Taylor & Patel, 1992).

Biological Activity Evaluation

Several studies have evaluated the biological activities of compounds within this chemical class, investigating their potential as insecticidal, antimicrobial, and antitumor agents. For example, compounds incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, revealing insights into novel pest management strategies (Fadda et al., 2017). Antimicrobial activities of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety were also explored, showcasing the potential of these compounds in addressing microbial resistance (Gouda et al., 2010).

Antitumor Applications

The search for novel antitumor agents has led to the synthesis of a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, with certain compounds demonstrating mild to moderate activity against human breast adenocarcinoma cell lines, highlighting the therapeutic potential of these molecules in cancer treatment (El-Morsy et al., 2017).